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Compound of Interest

Compound Name: 1beta-Hydroxytorilin

Cat. No.: B1160364 Get Quote

Essential Safety and Handling of 1β-
Hydroxytorilin
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1β-

Hydroxytorilin, a sesquiterpenoid compound. Due to the absence of a specific Safety Data

Sheet (SDS), the following recommendations are based on the chemical properties of 1β-

Hydroxytorilin and the general safety precautions for handling sesquiterpene lactones and

other potentially hazardous research chemicals.

Chemical and Physical Properties
1β-Hydroxytorilin is a sesquiterpenoid isolated from the fruits of Torilis japonica.[1] It has

demonstrated cytotoxic effects against various human tumor cell lines, including A549, SK-OV-

3, SK-MEL-2, and HCT15.[2] While comprehensive toxicological data is not readily available,

its cytotoxic nature necessitates careful handling to avoid exposure.
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Property Value Source

Molecular Formula C22H32O6 ChemicalBook[3]

Molecular Weight 392.49 TargetMol[2]

CAS Number 509078-16-4 TargetMol[2]

Appearance Powder TargetMol[2]

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In solvent) -80°C for 1 year TargetMol[2]

Personal Protective Equipment (PPE)
Given that 1β-Hydroxytorilin is a cytotoxic compound and belongs to the class of sesquiterpene

lactones, which are known to be potential allergens, a comprehensive approach to personal

protection is mandatory.[4] The following PPE should be worn at all times when handling the

compound.

Hand Protection: Wear chemical-resistant gloves such as neoprene or nitrile rubber.[5][6]

Latex gloves are not recommended as they may not provide sufficient protection.[5] Always

inspect gloves for tears or holes before use.[6]

Body Protection: A lab coat or, preferably, a disposable coverall should be worn to protect the

skin.[5][7] Ensure clothing provides full coverage, including long sleeves.

Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to

protect against splashes or airborne particles.[7]

Respiratory Protection: When handling the powder form or creating solutions, a certified

respirator (e.g., N95 or higher) or a fume hood should be used to prevent inhalation.[7]

Operational Plan: Handling and Storage
Engineering Controls:
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All work with 1β-Hydroxytorilin powder should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Use a ventilated enclosure for weighing and preparing solutions.

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand all available safety information.

Weighing: Carefully weigh the powdered compound within a fume hood to prevent the

generation of airborne dust.

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid splashing.

Avoid Contact: Do not touch the compound with bare hands.[6] Avoid creating dust or

aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[6] Do not eat, drink, or smoke in the laboratory.

Storage:

Store 1β-Hydroxytorilin in a tightly sealed container in a cool, dry, and well-ventilated area.[8]

Follow the specific storage temperature guidelines: -20°C for the powder and -80°C for

solutions in solvent.[2]

Keep away from strong oxidizing agents.[8]

Disposal Plan
All waste containing 1β-Hydroxytorilin, including empty containers, contaminated PPE, and

unused solutions, should be treated as hazardous chemical waste.

Collection: Collect all waste in clearly labeled, sealed containers.
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Disposal: Dispose of the waste through an approved hazardous waste disposal program,

following all local, state, and federal regulations. Do not dispose of it down the drain or in the

regular trash.[8]

Experimental Workflow for Handling 1β-
Hydroxytorilin
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Workflow for Safe Handling of 1β-Hydroxytorilin
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Caption: This diagram outlines the essential steps for the safe handling of 1β-Hydroxytorilin,

from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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